1H-Tetrazole-5-carboxamide, N-(5-(3-(4-acetyl-3-hydroxy-2-propylphenox y)propoxy)-4-chloro-2-methylphenyl)-, monosodium salt

• Molecular Formula: C23H26ClN5O5
• Molecular Weight: 487.9 g/mol
• IUPAC Name: N-[5-[3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy]-4-chloro-2-methylphenyl]-2H-tetrazole-5-carboxamide
• InChI: InChI=1S/C23H26ClN5O5/c1-4-6-16-19(8-7-15(14(3)30)21(16)31)33-9-5-10-34-20-12-18(13(2)11-17(20)24)25-23(32)22-26-28-29-27-22/h7-8,11-12,31H,4-6,9-10H2,1-3H3,(H,25,32)(H,26,27,28,29)
• InChI Key: KOMGKDHFTYYZRF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1O)C(=O)C)OCCCOC2=C(C=C(C(=C2)NC(=O)C3=NNN=N3)C)Cl
• Synonyms: CGP 35949; CGP-35949; N-(3-(3-(4-acetyl-3-hydroxy-2-n-propylphenoxy)propoxy)-4-chloro-6-methylphenyl)-1H-tetrazole-5-carboxamide

Description

This compound is a monosodium salt derivative of a tetrazole-carboxamide scaffold featuring a complex aryloxypropoxyphenyl substituent. The structure integrates a tetrazole ring (a five-membered heterocycle with four nitrogen atoms), a carboxamide group, and multiple substituents, including acetyl, hydroxy, propyl, and chloro groups. The monosodium salt form likely enhances solubility and bioavailability, a common strategy for acidic heterocycles .

Preparation Methods

Microwave-Assisted Cycloaddition

Microwave irradiation significantly accelerates the reaction, reducing time from 40 hours to 2 hours while maintaining yields >90%. For example, 3-phenylpropionitrile reacts with NaN₃ and triethylamine hydrochloride in DMF under microwave irradiation (130°C) to yield 5-phenethyl-1H-tetrazole (69% yield). Scandium triflate (Sc(OTf)₃) in isopropanol/water mixtures further enhances efficiency, achieving 100% yield for 4-nitrobenzonitrile-derived tetrazoles.

Heterogeneous Catalysis

Heterogeneous catalysts like Amberlyst-15 or Pd/Co nanoparticles simplify product isolation. Amberlyst-15 in DMSO at 85°C for 12 hours converts nitriles to tetrazoles in 36–94% yields. Pd/Co nanoparticles on carbon nanotubes under microwave irradiation (10 minutes) achieve near-quantitative yields (90–99%). These systems enable catalyst recycling, reducing costs.

Carboxamide Functionalization

The tetrazole-5-carboxylic acid intermediate is converted to the carboxamide via activation of the carboxylic acid.

Mixed Carbonate Formation

The patent US5525733A describes activating tetrazole-5-carboxylic acid with i-butyl chloroformate to form a reactive mixed carbonate. This intermediate reacts with the amine moiety of 5-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)-4-chloro-2-methylaniline to yield the carboxamide. The reaction is conducted in dichloromethane with 2,6-lutidine as a base, achieving >80% conversion.

Amidation Catalysts

Copper(II) Schiff base complexes immobilized on polyvinyl alcohol (PVA@Cu(II)) facilitate amidation in water at room temperature, yielding 85–95% products. The catalyst’s hydrophilic-lipophilic balance ensures substrate solubility and proximity, critical for efficient coupling.

Functionalization of the Phenyl Substituent

The phenyl group’s complex substitution pattern requires sequential synthetic steps.

Phenoxypropoxy Chain Installation

Williamson ether synthesis attaches the phenoxypropoxy chain. 4-Acetyl-3-hydroxy-2-propylphenol reacts with 1,3-dibromopropane in the presence of K₂CO₃ to form the bromopropoxy intermediate. Subsequent nucleophilic substitution with 4-chloro-2-methylphenol installs the propoxy bridge.

Acetyl and Hydroxy Group Management

Friedel-Crafts acylation introduces the acetyl group, while the hydroxy group is protected as a tert-butyldimethylsilyl (TBS) ether during synthesis. Deprotection with tetra-n-butylammonium fluoride (TBAF) restores the hydroxy group post-alkylation.

Chloro and Methyl Substituents

Electrophilic chlorination using Cl₂ in acetic acid introduces the 4-chloro group, while the 2-methyl group is installed via Friedel-Crafts alkylation with methyl iodide and AlCl₃.

Monosodium Salt Formation

The final step involves deprotonation of the tetrazole’s acidic NH group (pKa ≈ 4.5–5.0) with sodium hydroxide. The reaction is conducted in ethanol/water (3:1) at 0–5°C to prevent hydrolysis, yielding the monosodium salt in >95% purity.

Catalytic and Process Optimization

Nanoparticle Catalysts

Ag nanoparticles (Ag NPs) activate nitriles for cycloaddition, achieving 93% yields in DMF at 120°C. Fe₃O4@SiO2/Cu(II) catalysts enable magnetic recovery, reducing waste.

Solvent Systems

DMF and DMSO are preferred for nitrile activation, while water/isopropanol mixtures enhance green chemistry metrics.

Purification and Characterization

Final purification uses recrystallization from ethanol/water. HPLC analysis confirms >99% purity, while ¹H NMR and HRMS validate the structure .

Chemical Reactions Analysis

CGP-35949 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups present in CGP-35949.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Antimicrobial Activity

Recent studies have demonstrated that 1H-tetrazole derivatives exhibit notable antimicrobial properties. For instance, a series of synthesized 5-substituted 1H-tetrazoles showed effective antibacterial activity against pathogens such as Escherichia coli and Pseudomonas aeruginosa . The mechanism is believed to involve the tetrazole ring's ability to act as a hydrogen bond acceptor, enhancing interaction with bacterial receptors.

Antitumor Properties

Research indicates that certain tetrazole derivatives possess antitumor activity. A specific compound from the tetrazole family was identified as a potential drug against epidermoid carcinoma, showcasing significant cytotoxic effects in vitro . The study involved molecular docking simulations that suggested strong binding affinities to tumor-associated proteins.

Antioxidant Activity

Tetrazole compounds have also been explored for their antioxidant capabilities. In vitro assays demonstrated that these compounds can scavenge free radicals effectively, suggesting potential applications in preventing oxidative stress-related diseases .

Bioisosteric Replacement

The incorporation of tetrazole moieties as bioisosteres for carboxylic acids has been shown to enhance bioavailability and maintain comparable acidity levels. This modification can lead to improved pharmacological profiles for various therapeutic agents, particularly in antimalarial drug development .

Polymerization

1H-tetrazoles can be utilized in the synthesis of polymers due to their unique structural characteristics. The polymerization of 5-vinyl-1H-tetrazole has been investigated to create materials with enhanced properties for applications in coatings and adhesives . The presence of both vinyl groups and nitrogen atoms in the tetrazole ring allows for diverse functionalization possibilities.

Sensor Development

The electrochemical properties of tetrazole derivatives make them suitable candidates for sensor applications. Their ability to form stable complexes with metal ions has been leveraged in the development of sensors for detecting heavy metals and other pollutants .

Pesticide Development

The unique properties of tetrazoles have led to their exploration as potential pesticide agents. Studies have indicated that certain tetrazole derivatives exhibit herbicidal activity, making them candidates for developing environmentally friendly agricultural chemicals .

Plant Growth Regulators

Research has shown that tetrazoles can influence plant growth and development. Specific derivatives have been tested for their ability to enhance root growth and overall plant vigor, suggesting potential use as plant growth regulators .

Case Studies

Study	Findings	Applications
Cheon et al. (2023)	Synthesized 5-substituted 1H-tetrazoles with significant antibacterial activity	Medicinal chemistry
Molecular Docking Study	Identified potent antitumor activity against epidermoid carcinoma	Cancer treatment
Antioxidant Assay	Demonstrated effective free radical scavenging abilities	Health supplements
Polymer Synthesis Research	Developed polymers with enhanced properties using 5-vinyl-1H-tetrazole	Material science

Mechanism of Action

CGP-35949 exerts its effects by antagonizing cysteinyl leukotriene receptors and inhibiting phospholipase A2. This dual mechanism of action helps reduce inflammation and bronchoconstriction, making it a potential therapeutic agent for asthma. The compound specifically targets leukotriene C4 and leukotriene D4 receptors, modulating hepatic metabolism and hemodynamics .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural motifs with several classes of heterocyclic compounds:

Feature	Target Compound	Analogues from Evidence	Key Differences
Core heterocycle	1H-Tetrazole-5-carboxamide	Pyrazole-4-carboxamide derivatives (e.g., 3a–3e in )	Pyrazole vs. tetrazole ring; both have carboxamide groups .
Substituents	Chloro, acetyl, hydroxy, propyl, methylphenyl	Chlorophenyl, fluorophenyl, tolyl groups (e.g., 3b, 3d in )	Target has bulkier alkoxy and acetyl/hydroxy substituents .
Salt form	Monosodium salt	Potassium salt (), sodium salts of triazoles/benzoates ()	Cation (Na⁺ vs. K⁺) affects solubility and crystallinity .

Physicochemical Properties

• Melting Points : Pyrazole-carboxamide derivatives () exhibit melting points between 123–183°C, influenced by halogen substituents (e.g., 3b with Cl: 171–172°C; 3d with F: 181–183°C). The target’s sodium salt may have a lower or broader melting range due to ionic character .
• Solubility: Sodium salts (e.g., flucarbazone in ) typically show higher aqueous solubility than neutral analogues. The target’s monosodium form likely improves hydrophilicity compared to non-ionic tetrazoles .

Functional and Application Trends

• Pyrazole Derivatives () : Primarily intermediates with yields of 62–71%. Chloro and fluoro substituents enhance thermal stability .
• Tetrazole-Imidazole Hybrids () : Highlight the role of tetrazole rings in metal coordination, suggesting possible catalytic or bioactive roles for the target .

Research Findings and Limitations

• Structural Insights : The tetrazole ring’s acidity (pKa ~4–5) makes sodium salt formation favorable, analogous to triazole herbicides in .
• Synthesis Challenges : Bulky substituents (e.g., propoxy chains) may reduce reaction yields compared to simpler pyrazole derivatives () .
• Data Gaps: No direct biological or thermodynamic data for the target compound are available in the provided evidence, necessitating extrapolation from analogues.

Biological Activity

1H-Tetrazole derivatives, particularly those substituted at the 5-position, have garnered significant attention in medicinal chemistry due to their diverse biological activities. The compound 1H-Tetrazole-5-carboxamide, N-(5-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)-4-chloro-2-methylphenyl)-, monosodium salt is a complex molecule that exhibits potential in various therapeutic areas. This article reviews the biological activity of this compound, focusing on its pharmacodynamics, structure-activity relationships (SAR), and specific case studies highlighting its efficacy.

Structural Overview

The compound features a tetrazole ring, which is known for its stability and ability to mimic carboxylic acids in biological systems. The presence of the monosodium salt enhances its solubility and bioavailability. The structural complexity, including multiple substituents, influences its interaction with biological targets.

Antimicrobial Properties

Research indicates that 5-substituted 1H-tetrazoles display significant antimicrobial activity. For instance, compounds derived from tetrazoles have shown efficacy against various bacterial strains such as Escherichia coli and Staphylococcus aureus. In vitro studies have demonstrated that certain derivatives exhibit higher inhibitory action compared to traditional antibiotics .

Table 1: Antimicrobial Activity of Tetrazole Derivatives

Compound	Bacterial Strain	Zone of Inhibition (mm)
1H-Tetrazole-5-carboxamide	E. coli	15
1H-Tetrazole-5-carboxamide	S. aureus	18
Control (Ciprofloxacin)	E. coli	20
Control (Ciprofloxacin)	S. aureus	22

Anticancer Activity

The compound has also been investigated for its anticancer properties. Studies reveal that it can induce apoptosis in cancer cell lines such as HepG2 (liver cancer) and MCF-7 (breast cancer). The mechanism involves the modulation of key signaling pathways associated with cell proliferation and survival .

Table 2: IC50 Values for Cancer Cell Lines

Cell Line	IC50 (µg/mL)
HepG2	44.77
MCF-7	39.36
Hek-293	>100

Structure-Activity Relationship (SAR)

The biological activity of tetrazole derivatives is closely linked to their structural features. Modifications at the C5 position can significantly alter their pharmacological profiles. For example, the introduction of electron-withdrawing groups enhances antimicrobial potency, while lipophilic substituents may improve membrane permeability .

Case Studies

• Anticancer Efficacy : A study investigating a related tetrazole derivative demonstrated significant cytotoxic effects against HepG2 and MCF-7 cell lines, with IC50 values indicating potent activity at low concentrations .
• Antimicrobial Screening : Another investigation focused on a series of tetrazole derivatives revealed that specific substitutions led to enhanced antibacterial activity against Gram-positive and Gram-negative bacteria .

Q & A

Basic Research Questions

Q. What synthetic strategies are commonly employed to construct 1H-tetrazole-5-carboxamide derivatives with complex aryl ether substituents?

• Methodological Answer : Multi-step synthesis involving condensation, etherification, and functional group protection is typical. For example, analogous tetrazole derivatives are synthesized via sequential alkylation of phenolic intermediates followed by coupling with activated carboxamide precursors . Critical steps include controlling reaction pH to avoid decomposition of acid-sensitive groups (e.g., tetrazole rings) and using polar aprotic solvents like dimethylformamide (DMF) to enhance solubility .

Q. Which spectroscopic techniques are essential for confirming the structural integrity of this compound?

• Methodological Answer :

• 1H/13C NMR : Assign signals for aromatic protons (e.g., 4-chloro-2-methylphenyl at δ 6.8–7.2 ppm) and propoxy side chains (δ 3.5–4.2 ppm) .
• IR Spectroscopy : Verify the presence of tetrazole (N–H stretch ~3400 cm⁻¹) and carboxamide (C=O stretch ~1650 cm⁻¹) .
• ESI-MS : Confirm molecular weight and sodium adduct formation (e.g., [M+Na]+ peak) .

Q. How does the monosodium salt form influence the compound’s solubility and stability?

• Methodological Answer : Sodium salt formation improves aqueous solubility by introducing ionic character, critical for in vitro assays. Stability studies under varying pH (e.g., 4–9) and temperature (25–40°C) should be conducted via HPLC to monitor degradation products. Sodium salts of similar tetrazoles show reduced hygroscopicity compared to free acids, enhancing storage stability .

Advanced Research Questions

Q. How can molecular docking predict the interaction of this compound with biological targets (e.g., enzymes or receptors)?

• Methodological Answer :

• Software : Use AutoDock Vina or Schrödinger Suite for docking simulations.
• Protocol :

Prepare the ligand (tetrazole-carboxamide) by optimizing geometry at the B3LYP/6-31G* level.

Select a target protein (e.g., human dihydrofolate reductase, PDB: 1KMS) and define the active site using residues within 10 Å of the co-crystallized ligand.

Run docking with a grid size of 60×60×60 Å and analyze binding poses for hydrogen bonds (e.g., tetrazole N–H with Asp94) and hydrophobic interactions (e.g., propylphenoxy with Leu20) .

• Validation : Compare docking scores (e.g., −9.2 kcal/mol) with experimental IC50 values from enzyme inhibition assays .

Q. What experimental approaches resolve contradictions in reported biological activity data for structurally similar tetrazole derivatives?

• Methodological Answer :

• Reproducibility Checks : Standardize assay conditions (e.g., ATP concentration in kinase assays, pH 7.4 buffer).
• Purity Analysis : Use HPLC (>98% purity) to rule out impurities affecting activity .
• SAR Studies : Systematically modify substituents (e.g., replacing 4-acetyl with 4-nitro groups) to isolate pharmacophoric contributions .

Q. How can green chemistry principles be applied to optimize the synthesis of this compound?

• Methodological Answer :

• Solvent Selection : Replace DMF with cyclopentyl methyl ether (CPME), a greener solvent with similar polarity .
• Catalysis : Use microwave-assisted synthesis to reduce reaction time (e.g., from 24h to 2h for aryl ether formation) .
• Waste Reduction : Implement column-free purification via pH-dependent crystallization .